Cas no 901761-99-7 ((E)-Tert-Butyl but-2-ene-1,4-diyldicarbamate)

• Product Name: (E)-Tert-Butyl but-2-ene-1,4-diyldicarbamate
• CAS No: 901761-99-7
• MF: C₁₀H₁₇N₂O₄
• MW: 229.252982854843
• CID: 2196649
• PubChem ID: 71301687
• Update Time: 2025-09-24

(E)-Tert-Butyl but-2-ene-1,4-diyldicarbamate Chemical and Physical Properties

Names and Identifiers

• (E)-Tert-Butyl but-2-ene-1,4-diyldicarbamate
• N-[(E)-4-[(2-methylpropan-2-yl)oxycarbonylamino]but-2-enyl]carbamate
• Carbamic acid, (2E)-2-butene-1,4-diylbis-, bis(1,1-dimethylethyl) ester (9CI)
• 901761-99-7
• J-502069
• Methylindolizine-1-carboxylate
• WLZ3080

• Inchi： 1S/C10H18N2O4/c1-10(2,3)16-9(15)12-7-5-4-6-11-8(13)14/h4-5,11H,6-7H2,1-3H3,(H,12,15)(H,13,14)/p-1/b5-4+
• InChI Key： JJQWYZHJTWEJCI-SNAWJCMRSA-M
• SMILES： O(C(NC/C=C/CNC(=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 229.11883203g/mol
• Monoisotopic Mass: 229.11883203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 90.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (E)-Tert-Butyl but-2-ene-1,4-diyldicarbamate

Professional Introduction to Compound with CAS No. 901761-99-7 and Product Name: (E)-Tert-Butyl but-2-ene-1,4-diyldicarbamate

The compound with the CAS number 901761-99-7 and the product name (E)-Tert-Butyl but-2-ene-1,4-diyldicarbamate represents a significant advancement in the field of specialty chemicals. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both carbamate and diylidyl functional groups makes it a versatile intermediate, offering a broad spectrum of reactivity that can be leveraged in various synthetic pathways.

At the heart of this compound's utility lies its molecular architecture. The (E)-Tert-Butyl but-2-ene-1,4-diyldicarbamate structure features a conjugated system of double bonds, which contributes to its stability and reactivity. The tert-butyl groups attached to the but-2-ene backbone provide steric hindrance, influencing the compound's electronic properties and making it a valuable candidate for selective reactions. This feature is particularly relevant in modern synthetic chemistry, where precision and selectivity are paramount.

Recent research has highlighted the compound's role in the development of novel pharmaceuticals. The carbamate moiety is known for its ability to form stable complexes with biological targets, making it an attractive group for drug design. Studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on certain enzymes, which could lead to new therapeutic agents. For instance, modifications to the (E)-Tert-Butyl but-2-ene-1,4-diyldicarbamate core have shown promise in preclinical trials for their anti-inflammatory properties.

In agrochemical applications, the compound's reactivity allows for the synthesis of advanced pesticides and herbicides. The diylidyl linkages in its structure enable it to participate in cross-coupling reactions, which are essential for constructing complex molecules. Researchers have utilized this property to develop environmentally friendly alternatives to traditional agrochemicals. By optimizing the synthesis pathways, scientists have been able to produce more efficient and sustainable formulations that target specific pests while minimizing ecological impact.

The material science sector has also benefited from the unique characteristics of this compound. Its ability to form polymers with controlled properties makes it a valuable precursor for high-performance materials. For example, polymers derived from (E)-Tert-Butyl but-2-ene-1,4-diyldicarbamate exhibit enhanced thermal stability and mechanical strength, making them suitable for use in aerospace and automotive industries. Additionally, the compound's compatibility with other monomers allows for the creation of hybrid materials with tailored functionalities.

The synthesis of (E)-Tert-Butyl but-2-ene-1,4-diyldicarbamate is another area where recent advancements have been made. Modern catalytic methods have enabled more efficient production processes, reducing waste and energy consumption. These improvements align with global trends toward green chemistry and sustainable manufacturing practices. By optimizing reaction conditions and employing novel catalysts, researchers have been able to achieve higher yields and purities of the target compound.

From a chemical perspective, the study of this compound provides insights into fundamental principles of organic chemistry. Its reactivity patterns are being explored as part of broader efforts to understand molecular recognition and interaction mechanisms. These studies not only contribute to theoretical knowledge but also have practical implications for drug discovery and material design. The ability to predict how different functional groups will behave in complex systems is crucial for developing innovative solutions in chemistry.

The future prospects of (E)-Tert-Butyl but-2-ene-1,4-diyldicarbamate are promising, with ongoing research uncovering new applications and refining synthetic methodologies. As our understanding of its properties grows, so does its potential impact across multiple industries. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.

In conclusion, the compound with CAS No. 901761-99-7 and the product name (E)-Tert-Butyl but-2-ene-1,4-diyldicarbamate stands as a testament to the power of modern chemical research. Its unique structure and versatile reactivity make it a cornerstone in pharmaceuticals, agrochemicals, and material science. As we continue to explore its capabilities and refine our synthetic techniques, we can anticipate even greater breakthroughs that will shape the future of these industries.